Cas no 126050-20-2 (5H-Indol-5-one,1,2,3,6-tetrahydro-3,6-dihydroxy-1-(1-methylethyl)-)
126050-20-2 structure
Product Name:5H-Indol-5-one,1,2,3,6-tetrahydro-3,6-dihydroxy-1-(1-methylethyl)-
CAS No:126050-20-2
MF:C11H15NO3
MW:209.241703271866
CID:103473
PubChem ID:76851187
Update Time:2025-04-18
5H-Indol-5-one,1,2,3,6-tetrahydro-3,6-dihydroxy-1-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- 5H-Indol-5-one,1,2,3,6-tetrahydro-3,6-dihydroxy-1-(1-methylethyl)-
- 5H-Indol-5-one,1,2,3,6-tetrahydro-3,6-dihydroxy-1-(1-methylethyl)-(9CI)
- 3,6-Dihydroxy-1-isopropyl-1,2,3,6-tetrahydro-5H-indol-5-one
- 126050-20-2
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- Inchi: 1S/C11H15NO3/c1-6(2)12-5-11(15)7-3-9(13)10(14)4-8(7)12/h3-4,6,10-11,14-15H,5H2,1-2H3
- InChI Key: DBLMAPRCGDJLRA-UHFFFAOYSA-N
- SMILES: OC1C2=CC(C(C=C2N(C(C)C)C1)O)=O
Computed Properties
- Exact Mass: 209.10525
- Monoisotopic Mass: 209.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.8A^2
- XLogP3: -0.4
Experimental Properties
- PSA: 60.77
5H-Indol-5-one,1,2,3,6-tetrahydro-3,6-dihydroxy-1-(1-methylethyl)- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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